Cas no 1803612-06-7 (2-bromo-4-(trifluoromethyl)pyridine hydrochloride)

• Product Name: 2-bromo-4-(trifluoromethyl)pyridine hydrochloride
• CAS No: 1803612-06-7
• MDL: MFCD28383949
• CID: 4618368
• PubChem ID: 112756635
• Update Time: 2025-05-26

2-bromo-4-(trifluoromethyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(trifluoromethyl)pyridine Hydrochloride
• 2-bromo-4-(trifluoromethyl)pyridine hydrochloride

• MDL： MFCD28383949

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-bromo-4-(trifluoromethyl)pyridine hydrochloride

Introduction to 2-Bromo-4-(Trifluoromethyl)pyridine Hydrochloride (CAS No. 1803612-06-7)

2-Bromo-4-(trifluoromethyl)pyridine hydrochloride (CAS No. 1803612-06-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent and a trifluoromethyl group, which contribute to its chemical reactivity and biological activity. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 2-bromo-4-(trifluoromethyl)pyridine hydrochloride.

Chemical Structure and Properties

The molecular formula of 2-bromo-4-(trifluoromethyl)pyridine hydrochloride is C₇H₄BrF₃N₂HCl, with a molecular weight of approximately 255.47 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). The presence of the bromo and trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it an attractive building block for various chemical transformations.

Synthesis Methods

The synthesis of 2-bromo-4-(trifluoromethyl)pyridine hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 4-(trifluoromethyl)pyridine followed by conversion to the hydrochloride salt. Another approach involves the reaction of 2-bromopyridine with trifluoromethanesulfonyl chloride (Tf₂O) in the presence of a base, followed by deprotection to form the final product. Recent advancements in catalytic methods have also shown promise in improving the efficiency and selectivity of these reactions.

Biological Activity and Applications

2-Bromo-4-(trifluoromethyl)pyridine hydrochloride has been extensively studied for its potential biological activities. One notable application is in the development of novel pharmaceuticals, particularly in the area of anticancer agents. The bromo and trifluoromethyl substituents are known to enhance the lipophilicity and metabolic stability of drug candidates, which can improve their pharmacokinetic properties. Additionally, these functional groups can modulate the binding affinity and selectivity of drugs towards their target proteins.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 2-bromo-4-(trifluoromethyl)pyridine hydrochloride exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. These findings highlight the potential of this compound as a lead structure for further drug discovery efforts.

Analytical Techniques

The characterization of 2-bromo-4-(trifluoromethyl)pyridine hydrochloride typically involves a combination of analytical techniques to ensure its purity and identity. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used methods for this purpose. HPLC provides information on the purity and separation efficiency, while NMR spectroscopy offers detailed insights into the molecular structure. MS is particularly useful for confirming the molecular weight and identifying any impurities or degradation products.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 2-bromo-4-(trifluoromethyl)pyridine hydrochloride. While this compound is not classified as a hazardous material under standard regulations, it is important to follow proper laboratory protocols to ensure safe handling and storage. Personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 2-bromo-4-(trifluoromethyl)pyridine hydrochloride continues to uncover new applications and potential uses in various fields. Its unique chemical properties make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of novel therapeutics and other advanced materials.